6-[(5Z)-5-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid

• IUPAC Name: 6-[5-(5-bromo-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]hexanoic acid
• InChI: InChI=1S/C17H15BrN2O4S2/c18-9-5-6-11-10(8-9)13(15(23)19-11)14-16(24)20(17(25)26-14)7-3-1-2-4-12(21)22/h5-6,8,24H,1-4,7H2,(H,21,22)
• InChI Key: YNJGVUSHDMDBKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=O)C(=C2C=C1Br)C3=C(N(C(=S)S3)CCCCCC(=O)O)O
• Molecular Formula: C17H15BrN2O4S2
• Molecular Weight: 455.4 g/mol

Description

The compound “6-[(5Z)-5-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid” is a complex organic molecule. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Synthesis Analysis

Unfortunately, I could not find specific information on the synthesis of this compound. It’s worth noting that Sigma-Aldrich provides this product to early discovery researchers, which suggests that it might be used in the early stages of research and development.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not provided in the search results. Sigma-Aldrich does not collect analytical data for this product.

Scientific Research Applications

Synthesis and Cytotoxicity Evaluation

Researchers have synthesized new series of derivatives, including 5-bromo-3-[(3-substituted-5-methyl-4-thiazolidinone-2-ylidene)-hydrazono]-1H-2-indolinones, to evaluate their primary cytotoxicity. Notably, compounds showed marked effects against specific cancer cell lines, indicating their potential as therapeutic agents against cancer (Karalı, Terzioğlu, & Gürsoy, 2002).

Antimicrobial and Antifungal Activity

Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. Some compounds exhibited good to moderate activity against gram-positive and gram-negative bacteria, showing promise as antimicrobial agents (PansareDattatraya & Devan, 2015).

Anticancer and Antiangiogenic Effects

Novel thioxothiazolidin-4-one derivatives have been investigated for their anticancer and antiangiogenic effects against mouse tumor models. These studies revealed significant reduction in tumor volume and cell number, suggesting potential for anticancer therapy (Chandrappa et al., 2010).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the safety and hazards associated with this compound are not specified.